Pregna-1,4-diene-3,20-dione, 17-hydroxy-, acetate
Pregna-1,4-diene-3,20-dione, 17-hydroxy-, acetate
Brand Name:
Vulcanchem
CAS No.:
2668-74-8
VCID:
VC0041513
InChI:
InChI=1S/C23H30O4/c1-14(24)23(27-15(2)25)12-9-20-18-6-5-16-13-17(26)7-10-21(16,3)19(18)8-11-22(20,23)4/h7,10,13,18-20H,5-6,8-9,11-12H2,1-4H3/t18-,19+,20+,21+,22+,23+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C)OC(=O)C
Molecular Formula:
C23H30O4
Molecular Weight:
370.5 g/mol
Pregna-1,4-diene-3,20-dione, 17-hydroxy-, acetate
CAS No.: 2668-74-8
Reference Standards
VCID: VC0041513
Molecular Formula: C23H30O4
Molecular Weight: 370.5 g/mol
| CAS No. | 2668-74-8 |
|---|---|
| Product Name | Pregna-1,4-diene-3,20-dione, 17-hydroxy-, acetate |
| Molecular Formula | C23H30O4 |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H30O4/c1-14(24)23(27-15(2)25)12-9-20-18-6-5-16-13-17(26)7-10-21(16,3)19(18)8-11-22(20,23)4/h7,10,13,18-20H,5-6,8-9,11-12H2,1-4H3/t18-,19+,20+,21+,22+,23+/m1/s1 |
| Standard InChIKey | HROBKIGWGPCEDS-KOORYGTMSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)C)OC(=O)C |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C)OC(=O)C |
| Synonyms | 17-Hydroxypregna-1,4-diene-3,20-dione Acetate; 17α-Acetoxypregna-1,4-diene-3,20-dione_x000B_ |
| PubChem Compound | 200766 |
| Last Modified | Nov 11 2021 |
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